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Compound of Interest

Compound Name: GLX481304

Cat. No.: B3589307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GLX481304 is a specific small molecule inhibitor of NADPH oxidase 2 (Nox2) and Nox4, with

reported IC50 values of 1.25 µM.[1][2] It has been shown to suppress the production of reactive

oxygen species (ROS) in isolated cardiomyocytes and improve their contractility after hypoxia-

reoxygenation.[2][3] These properties make GLX481304 a valuable tool for research in areas

such as ischemic heart injury.[1] Proper preparation of stock and working solutions is critical for

obtaining accurate and reproducible experimental results. These application notes provide

detailed protocols for the preparation, storage, and handling of GLX481304 solutions.

Physicochemical and Inhibitory Data
A summary of the key quantitative data for GLX481304 is presented in the table below for easy

reference.
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Parameter Value Source

Molecular Weight 419.53 g/mol

Formula C23H29N7O

Appearance Solid, white to off-white

IC50 (Nox2) 1.25 µM

IC50 (Nox4) 1.25 µM

Solubility in DMSO 10 mg/mL (23.84 mM)

Experimental Protocols
Materials and Equipment

GLX481304 solid powder

Dimethyl sulfoxide (DMSO), anhydrous/low moisture

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Water bath or heat block

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of a 10 mM GLX481304 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of GLX481304 in

DMSO.

Pre-warming GLX481304: Allow the vial of GLX481304 solid to equilibrate to room

temperature before opening to prevent condensation of moisture.
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Calculating the required amount of DMSO: To prepare a 10 mM stock solution, the required

volume of DMSO can be calculated using the following formula: Volume (mL) = (Mass of

GLX481304 (mg) / 419.53 ( g/mol )) / 10 (mmol/L) For example, for 5 mg of GLX481304:

Volume (mL) = (5 mg / 419.53 g/mol ) / 10 mmol/L = 1.1918 mL

Dissolving the compound: Carefully add the calculated volume of anhydrous DMSO to the

vial containing the GLX481304 solid.

Aiding dissolution: To facilitate dissolution, vortex the solution and, if necessary, warm it to

60°C with sonication. It is crucial to use newly opened DMSO as it is hygroscopic, and water

contamination can impact solubility.

Storage: Once the GLX481304 is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile cryovials to avoid repeated freeze-thaw cycles.

Long-term and short-term storage: Store the aliquots at -80°C for up to 6 months or at -20°C

for up to 1 month. Protect the solution from light.

Protocol 2: Preparation of Aqueous Working Solutions
from DMSO Stock
This protocol outlines the dilution of the DMSO stock solution into aqueous buffers or cell

culture media for experimental use.

Thawing the stock solution: Thaw a single aliquot of the 10 mM GLX481304 stock solution at

room temperature.

Serial dilutions (if necessary): To minimize precipitation, it is recommended to perform serial

dilutions of the concentrated stock in DMSO before adding it to the final aqueous medium.

Final dilution: Add the desired volume of the DMSO stock (or a serially diluted stock) to your

aqueous experimental solution (e.g., cell culture medium, phosphate-buffered saline). It is

crucial to maintain the final concentration of DMSO in the experimental setup as low as

possible, typically below 0.5%, to avoid solvent-induced cellular toxicity.

Control group: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO in the aqueous solution without the inhibitor.
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Immediate use: It is recommended to prepare fresh working solutions for each experiment

and use them promptly.

Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for GLX481304 was not found, general laboratory

safety practices for handling chemical compounds should be strictly followed:

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling GLX481304.

Ventilation: Work in a well-ventilated area, preferably a chemical fume hood.

Avoid contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the

affected area thoroughly with water.

Ingestion and Inhalation: Avoid ingestion and inhalation of the powder or its solutions.

Disposal: Dispose of all waste materials in accordance with local, state, and federal

regulations.

Visualizing the Workflow
The following diagrams illustrate the key processes described in these application notes.
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Caption: Workflow for preparing GLX481304 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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